molecular formula C9H9ClN2O3 B8407476 N-(5-chloropyridin-2-yl)-2-acetoxyacetamide

N-(5-chloropyridin-2-yl)-2-acetoxyacetamide

Cat. No.: B8407476
M. Wt: 228.63 g/mol
InChI Key: CAGHPNXJRAVFRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-chloropyridin-2-yl)-2-acetoxyacetamide is a useful research compound. Its molecular formula is C9H9ClN2O3 and its molecular weight is 228.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9ClN2O3

Molecular Weight

228.63 g/mol

IUPAC Name

[2-[(5-chloropyridin-2-yl)amino]-2-oxoethyl] acetate

InChI

InChI=1S/C9H9ClN2O3/c1-6(13)15-5-9(14)12-8-3-2-7(10)4-11-8/h2-4H,5H2,1H3,(H,11,12,14)

InChI Key

CAGHPNXJRAVFRR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC(=O)NC1=NC=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Cloro-N-(5-chloropyridin-2-yl)acetamide (30.68 g) obtained in Reference Example 20(1) is dissolved in N,N-dimethylformamide (500 ml), thereto is added sodium acetate (24.55 g) and the mixture is stirred at 60° C. for 5 hours. The reaction solution is diluted with ethyl acetate, washed successively with water and saturated brine. The solution is dried over magnesium sulfate, treated with activated charcoal, and the filtrate is concentrated under reduced pressure. The resulting residue is suspended in n-hexane and the resulting crystals are collected by filtration, washed with n-hexane, and dried to give N-(5-chloropyridin-2-yl)-2-acetoxyacetamide (30.58 g).
Quantity
30.68 g
Type
reactant
Reaction Step One
Quantity
24.55 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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